Cas no 2004-06-0 (6-Chloropurine riboside)

6-Chloropurine riboside is a purine nucleoside derivative widely utilized in biochemical and pharmaceutical research. Its key advantage lies in its role as a versatile intermediate in the synthesis of modified nucleosides and nucleotides, which are critical for studying nucleic acid metabolism and developing therapeutic agents. The chlorine substitution at the 6-position enhances its reactivity, making it a valuable precursor for further functionalization. This compound is particularly useful in the preparation of antiviral and anticancer analogs due to its ability to mimic natural nucleosides while introducing targeted modifications. Its stability and well-characterized reactivity profile ensure consistent performance in synthetic applications.
6-Chloropurine riboside structure
6-Chloropurine riboside structure
Product Name:6-Chloropurine riboside
CAS No:2004-06-0
MF:C10H11ClN4O4
MW:286.67174077034
MDL:MFCD00005738
CID:42288
PubChem ID:87559891
Update Time:2025-06-07

6-Chloropurine riboside Chemical and Physical Properties

Names and Identifiers

    • 6-Chloropurine riboside
    • 6-Chloropurine ribonucleoside
    • 6-CHLORO-9-(BETA-D-RIBOFURANOSYL)PURINE
    • 6-Chloropurine-9-beta-D-ribofuranoside
    • 6-Chloropurine-9-riboside
    • 6-Chlrorpurine riboside
    • 6-Chloropurineribonucleoside
    • Chloropurine riboside
    • (2R,3R,4S,5R)-2-(6-Chloro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 6-Chloro-9-ribofuranosyl-9H-purine
    • 6-Chloropurineriboside
    • 6-Chloro-9-beta-D-ribofuranosyl-9H-purine
    • 6-Chloronebularine
    • 9H-Purine, 6-chloro-9-ribofuranosyl-
    • 6-Chloropurinosine
    • Z1741975385
    • 6-Chloro-6-deaminoadenosine
    • 2004-06-0
    • EINECS 226-438-4
    • A-D-ribofuranoside
    • (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • AM83942
    • NS00043695
    • 6-Chloro-9-ss -D-ribofuranosyl-9H-purine
    • BRN 0040573
    • XHRJGHCQQPETRH-KQYNXXCUSA-N
    • EN300-190575
    • C10H11ClN4O4
    • CHEMBL397974
    • SCHEMBL272122
    • (2R,3R,4S,5R)-2-(6-chloropurin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 6-Chloropurine riboside, 99%
    • 6-Chloropurine-9-
    • 6-Chloropurine-9-b-D-ribofuranoside
    • 9H-Purine, 6-chloro-9-beta-D-ribofuranosyl-
    • (2R,3R,4S,5R)-2-(6-chloropurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • AKOS015896897
    • 6-Chloropurine-D-riboside
    • HG1394
    • A814198
    • A852095
    • (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
    • 5399-87-1
    • EINECS 217-904-8
    • (2R,3R,4S,5R)-2-(6-chloro-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol;(2R,3R,4S,5R)-2-(6-Chloro-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • DTXSID001313678
    • 6-Chloro-9-(beta-D-ribofuranosyl)-purine
    • PD164076
    • 6-chlorpurine riboside
    • AKOS015995297
    • AI3-50219
    • MFCD00005738
    • 6-Chloropurine 9-beta-D-ribofuranoside
    • NSC 4910
    • 6-chloro-9-beta-D-ribofuranosylpurine
    • 4-26-00-01745 (Beilstein Handbook Reference)
    • AC-8214
    • 6-Chloropurine-9-?-D-ribofuranoside
    • 6-Chloro-9-(b-D-ribofuranosyl)purine
    • 6-chloro-9(beta-D-ribofuranosyl)-purine
    • (3S,2R,4R,5R)-5-(6-chloropurin-9-yl)-2-(hydroxymethyl)oxolane-3,4-diol
    • AS-2050
    • 9H-Purine, 6-chloro-9-beta-D-ribofuranosyl-(8CI)(9CI)
    • 6-chloro-9-(beta-D-ribofuranosyl)-9H-purine
    • STL556603
    • 9H-Purine, 6-chloro-9-.beta.-D-ribofuranosyl-
    • BBL102796
    • ribosyl 6-chloropurine
    • 9H-Purine, 6-chloro-9-beta-D-ribofuranosyl-(8CI)
    • MDL: MFCD00005738
    • Inchi: 1S/C10H11ClN4O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2/t4-,6-,7-,10-/m1/s1
    • InChI Key: XHRJGHCQQPETRH-KQYNXXCUSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O
    • BRN: 0040573

Computed Properties

  • Exact Mass: 286.047
  • Monoisotopic Mass: 286.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 114

Experimental Properties

  • Color/Form: solid
  • Density: 1.7303 (rough estimate)
  • Melting Point: 161-163 ºC
  • Boiling Point: 614.8°C at 760 mmHg
  • Flash Point: 325.6ºC
  • Refractive Index: -45 ° (C=0.8, H2O)
  • PSA: 113.52000
  • LogP: -0.90880
  • Specific Rotation: -42--48° (c=0.8, H2O)
  • Solubility: Not determined

6-Chloropurine riboside Security Information

6-Chloropurine riboside Customs Data

  • HS CODE:29389090

6-Chloropurine riboside Pricemore >>

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6-Chloropurine riboside Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:2004-06-0)6-Chloropurine riboside
Order Number:sfd16728
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Quantity:200kg
Purity:99%
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Amadis Chemical Company Limited
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(CAS:2004-06-0)6-Chloropurine riboside
Order Number:A814198
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Quantity:100g
Purity:99%
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(CAS:2004-06-0)6-氯嘌呤核苷
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Quantity:25KG,200KG,1000KG
Purity:99%
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NewCan Biotech Limited
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(CAS:2004-06-0)6-Chloropurine ribonucleoside
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Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:10
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Email:sales@newcanbio.com
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Suzhou Senfeida Chemical Co., Ltd
(CAS:2004-06-0)6-Chloropurine riboside
sfd16728
Purity:99%
Quantity:200kg
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Amadis Chemical Company Limited
(CAS:2004-06-0)6-Chloropurine riboside
A814198
Purity:99%
Quantity:100g
Price ($):211.0
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